1-Methylbenzimidazole-2-carboxylic acid hydrazide
Overview
Description
1-Methylbenzimidazole-2-carboxylic acid hydrazide (MBCAH) is an organic compound that is widely used in scientific research due to its unique properties and potential applications. It is a hydrazide derivative of 1-methylbenzimidazole-2-carboxylic acid (MBCA) and has a molecular formula of C8H10N4O2. MBCAH is a colorless, odorless, and crystalline solid with a melting point of 213-215°C. It is highly soluble in water, ethanol, and dimethyl sulfoxide (DMSO). MBCAH is an important intermediate for the synthesis of other compounds, such as 2-methylbenzimidazole-5-carboxylic acid hydrazide (MBCAH-5), which is used in the synthesis of benzimidazoles and their derivatives.
Mechanism of Action
1-Methylbenzimidazole-2-carboxylic acid hydrazide acts as a proton donor, donating a proton to the substrate molecule. This protonation of the substrate molecule leads to the formation of an intermediate, which is then further reacted to form the desired product. The protonation of the substrate molecule is facilitated by the presence of a hydrogen bonding group, such as a hydrazide group, on the this compound molecule.
Biochemical and Physiological Effects
This compound is known to have a variety of biochemical and physiological effects. It has been found to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to an increase in acetylcholine levels, which can result in improved cognitive function and memory. Additionally, this compound has been found to have anti-inflammatory and anti-bacterial properties. It has also been found to be an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. Inhibition of this enzyme can lead to reduced inflammation and pain.
Advantages and Limitations for Lab Experiments
1-Methylbenzimidazole-2-carboxylic acid hydrazide is a highly versatile compound and is widely used in scientific research due to its unique properties and potential applications. One of the advantages of using this compound in lab experiments is that it is relatively easy to synthesize and is available commercially. Additionally, it is relatively stable and has a high solubility in water and other solvents. However, one of the limitations of using this compound in lab experiments is that it is toxic and can cause skin irritation if it comes into contact with the skin.
Future Directions
1-Methylbenzimidazole-2-carboxylic acid hydrazide has many potential applications in scientific research and its use is likely to continue to grow. Some of the possible future directions for this compound include its use in the synthesis of pharmaceuticals, such as anti-cancer drugs and antibiotics. Additionally, it could be used in the synthesis of polymers, dyes, and pigments. It could also be used in the synthesis of other organic compounds, such as polysaccharides and proteins. Finally, it could be used in the synthesis of other hydrazides, such as 2-methylbenzimidazole-5-carboxylic acid hydrazide (this compound-5).
Scientific Research Applications
1-Methylbenzimidazole-2-carboxylic acid hydrazide is widely used in scientific research due to its unique properties and potential applications. It has been used in the synthesis of benzimidazoles and their derivatives, as well as in the synthesis of other compounds such as 2-methylbenzimidazole-5-carboxylic acid hydrazide (this compound-5). This compound has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and antibiotics. Additionally, it has been used in the synthesis of other organic compounds, such as polymers, dyes, and pigments.
properties
IUPAC Name |
1-methylbenzimidazole-2-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O/c1-13-7-5-3-2-4-6(7)11-8(13)9(14)12-10/h2-5H,10H2,1H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTMCZAWNSXKGMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60517987 |
Source
|
| Record name | 1-Methyl-1H-benzimidazole-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60517987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78620-29-8 |
Source
|
| Record name | 1-Methyl-1H-benzimidazole-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60517987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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